Cas no 1806879-37-7 (3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1806879-37-7
• MF: C₇H₅Br₂F₂N
• MW: 300.926107168198
• CID: 4849966
• Update Time: 2025-06-07

3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H5Br2F2N/c1-3-5(8)6(9)4(2-12-3)7(10)11/h2,7H,1H3
• InChI Key： SRVYSRJBRXCGOI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=NC=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine

Introduction to 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806879-37-7)

3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806879-37-7) is a halogenated pyridine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of bromine and fluorine atoms, which contribute to its chemical stability and biological activity. The compound's molecular formula is C₉H₆Br₂F₂N, and it has a molecular weight of approximately 294.94 g/mol.

The synthesis of 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine involves a series of well-defined chemical reactions, typically starting from a suitable pyridine precursor. The introduction of bromine and fluorine atoms is crucial for modulating the compound's reactivity and selectivity in various chemical transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial applications.

In the realm of medicinal chemistry, 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine has shown promising potential as a lead compound for the development of novel therapeutic agents. Its unique electronic properties and structural flexibility make it an attractive candidate for drug discovery programs targeting a wide range of diseases. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression, making it a valuable tool in the design of targeted therapies.

Beyond its direct therapeutic applications, 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine also serves as an important intermediate in the synthesis of other bioactive molecules. Its versatility as a building block allows chemists to introduce additional functional groups or modify existing ones to fine-tune the pharmacological properties of the final product. This flexibility is particularly useful in optimizing drug candidates for improved efficacy and reduced side effects.

The biological activity of 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine has been extensively studied using various in vitro and in vivo models. Preclinical data indicate that this compound possesses significant antiproliferative effects on cancer cells, with minimal cytotoxicity towards normal cells. Additionally, it has shown promise in modulating signaling pathways associated with inflammation and immune response, suggesting potential applications in treating inflammatory diseases and autoimmune disorders.

To further explore the therapeutic potential of 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess the compound's pharmacokinetic properties, dose-response relationships, and potential side effects. Preliminary results from early-phase trials have been encouraging, with several patients showing positive responses to treatment.

In addition to its medicinal applications, 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine has also found use in other areas of scientific research. For example, it has been employed as a probe molecule in biochemical assays to study protein-ligand interactions and enzyme kinetics. The compound's ability to selectively bind to specific protein targets makes it a valuable tool for understanding complex biological processes at the molecular level.

The environmental impact of 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine is another area of active investigation. Researchers are working to develop sustainable synthesis methods that minimize waste generation and reduce the environmental footprint associated with its production. These efforts align with broader goals in green chemistry and sustainable pharmaceutical manufacturing.

In conclusion, 3,4-Dibromo-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806879-37-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for drug discovery programs targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key player in the development of next-generation therapeutic agents.